Cas no 2171606-04-3 (5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane)

• Product Name: 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane
• CAS No: 2171606-04-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5888474
• PubChem ID: 165607151
• Update Time: 2025-08-05

5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane
• 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane
• EN300-1638508
• 2171606-04-3

• Inchi： 1S/C12H24N2O2/c1-14-7-3-4-12(5-8-14)11(10-15-2)13-6-9-16-12/h11,13H,3-10H2,1-2H3
• InChI Key： PKKAWOAEXXVYRE-UHFFFAOYSA-N
• SMILES： O1CCNC(COC)C21CCN(C)CCC2

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.7Ų

Additional information on 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane

Introduction to 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane (CAS No. 2171606-04-3)

5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane, identified by its CAS number 2171606-04-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spirooxindole derivatives, characterized by the presence of an oxygen atom and a nitrogen atom within a spirocyclic arrangement, which often confers enhanced metabolic stability and binding affinity to biological targets.

The molecular structure of 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane consists of a spirocenter linking a cyclopentane ring with an indole moiety, further functionalized with methoxymethyl and methyl substituents. This specific arrangement creates a rigid scaffold that can interact favorably with protein binding pockets, making it a promising candidate for drug discovery efforts targeting various therapeutic pathways.

In recent years, the pharmaceutical industry has increasingly focused on the development of spirocyclic compounds due to their ability to exhibit multiple pharmacophoric interactions simultaneously. The spirocyclic core in 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane enhances its conformational rigidity, which can improve drug-like properties such as solubility, bioavailability, and target specificity. Additionally, the presence of both oxygen and nitrogen atoms in the molecule allows for diverse hydrogen bonding interactions, which are crucial for stabilizing binding affinities with biological macromolecules.

One of the most compelling aspects of 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its derivatives as candidates for treating neurological disorders, inflammatory diseases, and even certain types of cancer. The spirocyclic structure provides a unique chemical space that is not easily replicated by simpler molecules, offering a distinct advantage in designing drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the biological activity of related spirooxindole derivatives, demonstrating their efficacy in modulating enzyme activity and receptor binding. For instance, modifications to the methoxymethyl and methyl substituents have shown promising results in preclinical models by enhancing binding affinity to specific targets while minimizing off-target effects. These findings suggest that 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane could serve as a valuable starting point for further optimization towards clinical applications.

The synthesis of 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise stereocontrol during its construction to ensure the correct configuration at the spirocenter. Advances in organometallic chemistry and transition-metal-catalyzed reactions have enabled more efficient routes to complex heterocycles like this one, allowing for scalable production and structural diversification.

The pharmaceutical industry's interest in this compound is further underscored by its potential to serve as a building block for libraries of analogs. High-throughput screening (HTS) campaigns combined with computational modeling have been instrumental in identifying lead compounds derived from 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane that exhibit desirable biological activities. Such approaches leverage the power of combinatorial chemistry and de novo design to accelerate the discovery process.

In conclusion, 5-(methoxymethyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane (CAS No. 2171606-04-3) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique spirocyclic framework combined with functionalizable substituents makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, 5-(methoxymethyl)-9-methyl-1-oxa -4 , 9 - diazaspiro 5 . 6 dodecane is poised to play an important role in future pharmaceutical innovations.